Methyl 2-[(3-chloro-4-fluorophenyl)(hydroxy)methyl]prop-2-enoate

• Molecular Formula: C11H10ClFO3
• Molecular Weight: 244.64 g/mol
• IUPAC Name: methyl 2-[(3-chloro-4-fluorophenyl)-hydroxymethyl]prop-2-enoate
• InChI: InChI=1S/C11H10ClFO3/c1-6(11(15)16-2)10(14)7-3-4-9(13)8(12)5-7/h3-5,10,14H,1H2,2H3
• InChI Key: HJBLTZOPPYCHNP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C)C(C1=CC(=C(C=C1)F)Cl)O

Description

Methyl 2-[(3-chloro-4-fluorophenyl)(hydroxy)methyl]prop-2-enoate is a useful research compound. Its molecular formula is C11H10ClFO3 and its molecular weight is 244.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-chloro-4-fluorobenzaldehyde (10.0 g) and methyl acrylate (8.5 mL) in acetonitrile (63 mL) was added 1,4-diazabicyclo[2.2.2]octane (1.41 g), and the mixture was stirred at room temperature for 5 days. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel chromatography (hexane/ethyl acetate) to give the title compound (11.5 g).